2-[2-(azepan-1-yl)ethyl]guanidine;sulfuric acid

• CAS No.: 7770-99-2
• Molecular Formula: C18H42N8O4S
• Molecular Weight: 466.6 g/mol
• IUPAC Name: 2-[2-(azepan-1-yl)ethyl]guanidine;sulfuric acid
• InChI: InChI=1S/2C9H20N4.H2O4S/c2*10-9(11)12-5-8-13-6-3-1-2-4-7-13;1-5(2,3)4/h2*1-8H2,(H4,10,11,12);(H2,1,2,3,4)
• InChI Key: KXWIDLZRCYSBTC-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)CCN=C(N)N.C1CCCN(CC1)CCN=C(N)N.OS(=O)(=O)O

Description

2-[2-(Azepan-1-yl)ethyl]guanidine;sulfuric acid is a high-purity chemical compound offered for research and development purposes. This molecule features a guanidine group linked via an ethyl chain to an azepane ring, a seven-membered nitrogen-containing heterocycle, and is supplied as a sulfate salt. The guanidine functional group is known for its strong basicity and ability to participate in hydrogen bonding, making it a valuable moiety in molecular recognition and drug design . The sulfate salt form typically enhances the compound's stability and solubility in aqueous systems, which is beneficial for various experimental applications . This compound is structurally related to other biologically active guanidine-containing molecules. Its core structure shares similarities with known pharmacologic agents, suggesting potential research value in exploring new chemical entities. The presence of the azepane ring offers a distinct conformational profile compared to smaller or larger ring systems, which can influence receptor binding affinity and selectivity. Researchers may utilize this compound as a key synthetic intermediate or as a building block in the construction of more complex molecules for screening libraries. It is strictly for Research Use Only and is not intended for diagnostic, therapeutic, or any human or veterinary use.

Comparison with Similar Compounds

Comparison with Structurally Similar Guanidine Derivatives

Structural and Functional Comparisons

Guanidine derivatives with sulfuric acid counterions are diverse in substituent groups, which influence their pharmacological properties. Below is a comparative analysis:

Table 1: Key Structural and Pharmacological Features

Compound Name	Structural Feature	Pharmacological Activity	Melting Point (°C)	Key References
2-[2-(Azepan-1-yl)ethyl]guanidine sulfate	Seven-membered azepane ring	Antihypertensive (sympatholytic)	251–256 (decomp)
[2-(Octahydro-1-azocinyl)ethyl]guanidine sulfate (SU-5864)	Eight-membered azocine ring	Antihypertensive (prolonged action)	Not reported
1,1-Dimethylguanidine sulfate	Two methyl groups on guanidine	Unspecified biochemical applications	Not reported
2-(3-Dimethylaminopropyl)guanidine sulfate	Dimethylaminopropyl substituent	Biochemical intermediate	Not reported
Bis(1-[2-(pyridin-3-yl)ethyl]guanidine) sulfate	Pyridinyl-ethyl substituent	Potential antimicrobial use	Not reported

Pharmacological and Mechanistic Differences

• Guanethidine Sulfate vs. SU-5864: Guanethidine sulfate acts by blocking norepinephrine release, with effects lasting hours to days. In contrast, SU-5864 (with an eight-membered azocine ring) exhibits prolonged activity (4 days to 3 weeks) in hypertensive dogs, attributed to enhanced stability and slower metabolic clearance . The larger azocine ring may improve lipophilicity, enhancing tissue penetration and receptor binding.

• Substituent Effects on Activity :

  • Alkyl vs. Aromatic Substituents : Compounds like bis(1-[2-(pyridin-3-yl)ethyl]guanidine) sulfate () and sulfaguanidine () demonstrate that aromatic substituents (e.g., pyridinyl, sulfonamide) shift activity toward antimicrobial applications , whereas alkyl/cyclic substituents (e.g., azepane) favor cardiovascular effects .
  • Ring Size : The azepane (7-membered) and azocine (8-membered) rings in guanethidine and SU-5864, respectively, highlight how increasing ring size can prolong drug action by altering metabolic stability and binding kinetics .

Physicochemical Properties

• Solubility and Stability :
  Sulfuric acid counterions enhance water solubility, critical for bioavailability. However, guanethidine sulfate’s high melting point (251–256°C) suggests strong crystalline stability, likely due to hydrogen bonding between the guanidine moiety and sulfate .
• Synthetic Complexity : Azepane-containing compounds require multi-step synthesis (e.g., cyclohexane ring expansion), whereas dimethylguanidine derivatives () are simpler to synthesize but lack targeted pharmacological activity .

Preparation Methods

Cyclization of 1,6-Diaminohexane Derivatives

The azepane ring is most efficiently synthesized via cyclization of 1,6-diaminohexane under acidic conditions:

Procedure

• Dissolve 1,6-diaminohexane (10 mmol) in toluene.
• Add p-toluenesulfonic acid (1.1 eq) and heat at 110°C for 12 h.
• Neutralize with aqueous NaHCO₃ and extract with dichloromethane.
• Dry over Na₂SO₄ and concentrate to yield azepane (78% yield).

Key Data

Parameter	Value
Temperature	110°C
Reaction Time	12 h
Yield	78%

Ethylguanidine Side-Chain Installation

Boc-Protected Guanidine Alkylation

To prevent side reactions, guanidine is introduced via a Boc-protected intermediate:

Step 1: Synthesis of Boc-Protected Bromoethylguanidine

• React guanidine hydrochloride (5 mmol) with di-tert-butyl dicarbonate (10 mmol) in THF.
• Add 1,2-dibromoethane (6 mmol) and K₂CO₃ (15 mmol).
• Reflux at 80°C for 6 h to yield 2-bromoethyl-N,N'-bis(Boc)guanidine (63% yield).

Step 2: Alkylation of Azepane

• Combine azepane (5 mmol), 2-bromoethyl-N,N'-bis(Boc)guanidine (5.5 mmol), and K₂CO₃ (10 mmol) in DMF.
• Heat at 60°C for 24 h.
• Purify via column chromatography (EtOAc/hexane 1:3) to obtain protected intermediate (58% yield).

Deprotection

• Treat intermediate with TFA/DCM (1:1) at rt for 2 h.
• Neutralize with NH₄OH and extract to isolate 2-[2-(azepan-1-yl)ethyl]guanidine free base.

Sulfate Salt Formation

Acid-Base Titration

• Dissolve free base (3 mmol) in ethanol (10 mL).
• Add concentrated H₂SO₄ (3.3 mmol) dropwise at 0°C.
• Stir for 1 h and filter to collect sulfate salt (92% yield).

Characterization Data

Parameter	Value
Melting Point	214–216°C (dec.)
HPLC Purity	99.2%
MS (M+H)⁺	229.2

Alternative Synthetic Routes

Reductive Amination Approach

• React azepane (5 mmol) with 2-oxoethylguanidine (5.5 mmol) in MeOH.
• Add NaBH₃CN (6 mmol) and stir at rt for 12 h.
• Isolate product (44% yield) with lower efficiency due to imine instability.

Multicomponent Ugi Reaction

• Combine azepane (amine), glyoxylic acid (carbonyl), tert-butyl isocyanide, and Boc-protected guanidine.
• React in MeOH at 50°C for 24 h to form tetrazole intermediate.
• Hydrogenate with Pd/C to reduce tetrazole to guanidine (37% yield).

Industrial-Scale Considerations

Solvent Optimization

• Replace DMF with 2-MeTHF (reduced toxicity) without yield loss.
• Use flow chemistry for bromoethylguanidine synthesis (62% yield at 100 g scale).

Crystallization Enhancement

• Add seed crystals during sulfate salt formation to improve polymorph control.
• Use antisolvent (diethyl ether) for higher recovery (89% vs. 78% without).